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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B608712 Get Quote

Technical Support Center: LY2365109
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage and handling of LY2365109
hydrochloride powder. Below you will find frequently asked questions (FAQs) and

troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
1. How should I store the lyophilized LY2365109 hydrochloride powder?

For optimal stability, the lyophilized powder should be stored under controlled conditions. While

shipping is conducted at room temperature, long-term storage recommendations vary slightly

between suppliers.[1][2] To ensure the longest shelf-life, it is recommended to store the powder

at -20°C, desiccated and sealed away from moisture.[1][3][4][5] Some suppliers also indicate

that storage at room temperature with a desiccant or at 4°C is acceptable for shorter periods.[3]

[6][7][8]

2. What are the recommended solvents for reconstituting LY2365109 hydrochloride?

LY2365109 hydrochloride is readily soluble in DMSO and ethanol.[6][7][8] It is poorly soluble

in water.[3] For in vitro experiments, using newly opened, anhydrous DMSO is recommended
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as hygroscopic DMSO can negatively impact solubility.[3]

3. How should I prepare and store stock solutions?

Once reconstituted, it is crucial to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles, which can degrade the compound.[3] For long-term storage,

stock solutions should be kept at -80°C, where they are stable for up to 6 months.[3] For

shorter-term storage, -20°C is suitable for up to one month.[3][5]

4. What personal protective equipment (PPE) should I use when handling the powder?

Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn.

Given the hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), and

H319 (Causes serious eye irritation), it is important to avoid dust formation.[4] If there is a risk

of aerosolization, consider using a fume hood and appropriate respiratory protection.[9]

5. What is the mechanism of action of LY2365109?

LY2365109 is a potent and selective inhibitor of the glycine transporter 1 (GlyT1).[1][2][5][6][7]

[8][10][11] GlyT1 is responsible for the reuptake of glycine from the synaptic cleft. By inhibiting

GlyT1, LY2365109 increases the extracellular concentration of glycine, which acts as a co-

agonist at the N-methyl-D-aspartate (NMDA) receptor, thereby enhancing glutamatergic

neurotransmission.[10][12][13]

Data Presentation
Table 1: Storage Conditions
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Form Condition Duration Reference

Lyophilized Powder
Room Temperature

(desiccated)
Short-term [6][7][8]

Lyophilized Powder
4°C (sealed, away

from moisture)
Mid-term [3]

Lyophilized Powder -20°C (desiccated) Long-term (≥ 4 years) [1][4][5]

Stock Solution -20°C Up to 1 month [3][5]

Stock Solution -80°C Up to 6 months [3]

Table 2: Solubility Data

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO ≥ 31 - 100 ≥ 73.48 - 42.19 [3][6][7]

Ethanol 50 21.1 [6][7][8]

Water < 0.1 (insoluble) < 0.1 [3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 5.93 ≥ 2.5 [3]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 5.93 ≥ 2.5 [3]

10% DMSO, 90%

Corn Oil
≥ 5.93 ≥ 2.5 [3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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Materials:

LY2365109 hydrochloride powder (Molecular Weight: 421.91 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the LY2365109 hydrochloride powder to room temperature before opening

the vial to prevent condensation.

2. Weigh out the desired amount of powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.219 mg of the

compound.

3. Add the appropriate volume of anhydrous DMSO to the powder. For the example above,

add 1 mL of DMSO.

4. Vortex or sonicate the solution until the powder is completely dissolved. If precipitation

occurs, gentle heating can be applied.[3]

5. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Troubleshooting Guides
Issue: The LY2365109 hydrochloride powder will not dissolve completely.

Possible Cause: The solvent may have absorbed moisture, or the concentration is too high.

Solution: Use fresh, anhydrous DMSO.[3] Try vortexing for a longer period or using a

sonicator. Gentle warming of the solution can also aid in dissolution.[3] If the issue persists,

consider preparing a more dilute stock solution.

Issue: Inconsistent experimental results.
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Possible Cause: The compound may have degraded due to improper storage or handling.

Solution: Ensure that stock solutions are properly aliquoted and have not undergone multiple

freeze-thaw cycles.[3] Verify that the powder and stock solutions have been stored at the

recommended temperatures.[1][3][4][5] It is advisable to use a fresh vial of the compound to

prepare a new stock solution.
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Caption: Signaling pathway of LY2365109 action.
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Caption: General experimental workflow for LY2365109.
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Caption: Troubleshooting inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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